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Compound of Interest

2-Hydroxyethyl 4-nitrophenyl

Compound Name:
sulfide

Cat. No.: B081120

This guide provides essential safety and logistical information for the proper disposal of 2-
Hydroxyethyl 4-nitrophenyl sulfide, tailored for researchers, scientists, and drug
development professionals. The following procedures are designed to ensure safe handling
and compliance with standard laboratory waste management protocols.

l. Understanding the Hazards

2-Hydroxyethyl 4-nitrophenyl sulfide is a chemical compound that requires careful handling
due to its potential health and environmental risks. It is harmful if swallowed, inhaled, or comes
into contact with skin.[1] It may also cause damage to the liver and kidneys through prolonged
or repeated exposure if ingested.[1] Furthermore, this compound is recognized as harmful or
very toxic to aquatic life, with some classifications indicating long-lasting effects.[1]

Il. Quantitative Data Summary

The following table summarizes key quantitative data for 2-Hydroxyethyl 4-nitrophenyl
sulfide, critical for its safe handling and storage.
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Property Value Source
Molecular Formula C8HIONO3S [2]
Molecular Weight 199.23 g/mol [2]
Melting Point/Range 110 - 115 °C (230 - 239 °F) [1]
Boiling Point/Range 279 °C (534 °F) [1]
N o log Pow: 1.95

Partition Coefficient (n- ] o

(Bioaccumulation is not [1]
octanol/water)

expected)

lll. Personal Protective Equipment (PPE)

Before handling 2-Hydroxyethyl 4-nitrophenyl sulfide for any purpose, including disposal, it
Is mandatory to wear the appropriate personal protective equipment.

Gloves: Wear compatible, chemical-resistant gloves.

Clothing: Use a protective lab coat.

Eye Protection: Wear chemical safety goggles or a face shield as described by OSHA.

Respiratory Protection: If dust is generated, a NIOSH/MSHA or European Standard EN 149
approved respirator is required.

IV. Step-by-Step Disposal Protocol

This protocol outlines the procedural steps for the safe disposal of 2-Hydroxyethyl 4-
nitrophenyl sulfide waste. This process should be carried out in a designated satellite
accumulation area (SAA) within the laboratory.

1. Waste Collection:

e Solid Waste:

o Carefully collect dry waste, such as contaminated gloves, weigh paper, and bench liners,
using appropriate tools (e.g., forceps, spatula).

e Avoid generating dust during collection.[1]

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.2abiotech.net/show_product.html?pro_id=3273
https://www.2abiotech.net/show_product.html?pro_id=3273
https://www.sigmaaldrich.com/SG/pl/sds/sial/1048?userType=undefined
https://www.sigmaaldrich.com/SG/pl/sds/sial/1048?userType=undefined
https://www.sigmaaldrich.com/SG/pl/sds/sial/1048?userType=undefined
https://www.benchchem.com/product/b081120?utm_src=pdf-body
https://www.benchchem.com/product/b081120?utm_src=pdf-body
https://www.benchchem.com/product/b081120?utm_src=pdf-body
https://www.sigmaaldrich.com/SG/pl/sds/sial/1048?userType=undefined
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081120?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

e Place all solid waste into a designated, compatible, and properly labeled hazardous waste
container. The container must be in good condition, leak-proof, and have a secure lid.

e Liquid Waste (Solutions):

e |If the compound is in a solution, do not dispose of it down the drain.

» Pour the liquid waste into a designated, compatible, and properly labeled hazardous waste
container for liquids.

o Ensure the container is tightly capped at all times, except when adding waste.

2. Waste Container Labeling:

o Clearly label the hazardous waste container with the words "HAZARDOUS WASTE".

« List all contents of the container, including "2-Hydroxyethyl 4-nitrophenyl sulfide" and any
solvents or other chemicals present.

« Include the approximate percentage of each component.

3. Storage in Satellite Accumulation Area (SAA):

o Store the sealed and labeled waste container in a designated SAA that is at or near the point
of generation and under the control of the operator.

o The SAA should be a well-ventilated area, such as a fume hood or a designated cabinet.

o Keep the container tightly closed.

4. Arranging for Waste Pickup:

¢ Once the waste container is full, or if waste generation is complete, arrange for its removal
by your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor.

o Follow your institution's specific procedures for requesting a hazardous material pickup.

V. Spill and Emergency Procedures
In the event of a spill or accidental exposure, follow these procedures immediately:
o Spill:

o Evacuate the immediate area if necessary.

o For a dry spill, carefully collect the material, avoiding dust generation, and place it in a
labeled hazardous waste container.[1]
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o Clean the affected area thoroughly.[1]

« If Inhaled: Move the individual to fresh air. If breathing stops, provide artificial respiration.
Seek immediate medical attention.

 In Case of Skin Contact: Immediately remove all contaminated clothing. Rinse the skin with
plenty of water or shower. Consult a physician.[1]

e In Case of Eye Contact: Rinse out with plenty of water. Remove contact lenses if present
and easy to do. Continue rinsing. Call an ophthalmologist.[1]

 |If Swallowed: Do NOT induce vomiting. Immediately make the victim drink water (two
glasses at most). Consult a physician.[1]

VI. Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of 2-Hydroxyethyl
4-nitrophenyl sulfide.
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Caption: Workflow for the safe disposal of 2-Hydroxyethyl 4-nitrophenyl sulfide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Safe Disposal of 2-Hydroxyethyl 4-nitrophenyl sulfide: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b081120#2-hydroxyethyl-4-nitrophenyl-sulfide-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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